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Abstract
CFT-1297 is a potent and cooperative degrader of the bromodomain and extra-terminal domain

(BET) protein BRD4, a key epigenetic reader and transcriptional regulator implicated in various

cancers. As a heterobifunctional degrader, CFT-1297 functions by inducing proximity between

BRD4 and the E3 ubiquitin ligase Cereblon (CRBN), leading to the ubiquitination and

subsequent proteasomal degradation of BRD4. This technical guide provides a comprehensive

overview of the selectivity profile of CFT-1297, focusing on its on-target binding, ternary

complex formation, and cellular degradation activity. While a broad, quantitative off-target

selectivity profile across the human kinome or other protein families is not publicly available,

this guide details the key experiments and methodologies used to characterize the potent and

selective on-target activity of CFT-1297.

Quantitative On-Target Activity of CFT-1297
The on-target activity of CFT-1297 has been characterized through a series of biochemical and

cellular assays. The following table summarizes the key quantitative data available for CFT-
1297.
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Parameter
Target/Interacti
on

Assay Type Value Reference

Binding Affinity

(Kd)
BRD4 (BD1)

Fluorescence

Polarization
58 nM [1]

Binding Affinity

(Ki)
CRBN-DDB1

Fluorescence

Polarization
2.1 µM [1]

Degradation

(DC50)
Full-length BRD4

Cellular

Degradation

Assay (HEK293T

cells, 3h)

5 nM [1]

Maximum

Degradation

(Dmax)

Full-length BRD4

Cellular

Degradation

Assay (HEK293T

cells, 3h)

>97% [1]

Ternary Complex

Cooperativity (α)

BRD4(BD1)-

CFT-1297-CRBN
AlphaLISA 21 [2]

Mechanism of Action: Targeted Protein Degradation
CFT-1297 exemplifies the mechanism of targeted protein degradation. It acts as a molecular

glue to facilitate the formation of a ternary complex between its target protein, BRD4, and the

E3 ubiquitin ligase CRBN. This proximity induces the transfer of ubiquitin from the E2 ubiquitin-

conjugating enzyme to BRD4. The resulting polyubiquitinated BRD4 is then recognized and

degraded by the 26S proteasome.
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Assay Components

Signal Generation

Streptavidin
Donor Bead

Anti-His
Acceptor Bead

Singlet Oxygen
Transfer

Biotin-BRD4(BD1)

Binds

His-CRBN-DDB1

Binds

Emission
(615 nm)

CFT-1297

Binds

Binds

Excitation
(680 nm)
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Biochemical Properties

Functional Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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